Rubidium fluoride
Description
Rubidium fluoride is an inorganic compound with the chemical formula RbF. It is the fluoride salt of rubidium and appears as a white crystalline solid. This compound has a cubic crystal structure similar to that of common salt (sodium chloride). It is highly soluble in water and has a melting point of 795°C and a boiling point of 1,408°C .
Mechanism of Action
Target of Action
Rubidium fluoride (RbF) is the fluoride salt of rubidium . It is a cubic crystal with a rock-salt structure
Biochemical Pathways
Fluoride ions, a component of this compound, have been reported to induce apoptosis via two vital pathways: mitochondrial-mediated and endoplasmic reticulum stress pathways . .
Pharmacokinetics
It’s known that fluoride ions can be absorbed in the gastrointestinal tract and distributed throughout the body .
Result of Action
Fluoride ions are known to have various effects on cellular function, including inducing apoptosis .
Preparation Methods
Rubidium fluoride can be synthesized through several methods:
- Rubidium hydroxide reacts with hydrofluoric acid to produce this compound and water:
Reaction with Hydrofluoric Acid: RbOH+HF→RbF+H2O
Rubidium carbonate is neutralized with hydrofluoric acid, yielding this compound, water, and carbon dioxide:Neutralization of Rubidium Carbonate: Rb2CO3+2HF→2RbF+H2O+CO2
Rubidium hydroxide reacts with ammonium fluoride to form this compound, water, and ammonia:Reaction with Ammonium Fluoride: RbOH+NH4F→RbF+H2O+NH3
Although less common due to the expense of rubidium metal, rubidium can react directly with fluorine gas:Direct Reaction with Fluorine Gas: 2Rb+F2→2RbF
Properties
IUPAC Name |
rubidium(1+);fluoride |
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InChI |
InChI=1S/FH.Rb/h1H;/q;+1/p-1 |
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InChI Key |
AHLATJUETSFVIM-UHFFFAOYSA-M |
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Canonical SMILES |
[F-].[Rb+] |
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Molecular Formula |
FRb |
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DSSTOX Substance ID |
DTXSID7065463 |
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Molecular Weight |
104.466 g/mol |
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Physical Description |
White hygroscopic chunks; [Alfa Aesar MSDS] |
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CAS No. |
13446-74-7 |
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